Cas no 151636-76-9 ((R)-FL118)

• Product Name: (R)-FL118
• CAS No: 151636-76-9
• MF: C₂₁H₁₆N₂O₆
• MW: 392.361545562744
• CID: 4607936
• PubChem ID: 486154
• Update Time: 2024-11-01

(R)-FL118 Chemical and Physical Properties

Names and Identifiers

• (7R)-7-Ethyl-7-hydroxy-10H-1,3-dioxolo[4,5-g]pyrano[3',4':6,7]indolizino[1,2-b]quinoline-8,11(7H,13H)-dione
• FL118
• BDBM50407002
• (R)-7-ethyl-7-hydrox
• (4R)-4-Ethyl-4-hydroxy-8,9-methylenedioxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H
• (R)-FL118
• CHEMBL2115024
• J-690195
• (7R)-7-Ethyl-7-hydroxy-7,13-dihydro-2H,10H-1,3-dioxolano[4,5-g]pyrano[3',4'-6,7]indolizino[1,2-b]quinoline-8,11-dione
• MS-26553
• AC-33644
• HY-15792
• SCHEMBL20286453
• 4,5,13-Trimethyl-2-{[1-(4-piperidinyl)-1H-pyrazol-4-yl]amino}-5,13-dihydro-6H-naphtho[2,3-e]pyrimido[5,4-b][1,4]diazepin-6-one
• AKOS030528615
• (R)-7-ethyl-7-hydroxy-7H-[1,3]dioxolo[4,5-g]pyrano[3',4':6,7]indolizino[1,2-b]quinoline-8,11(10H,13H)-dione
• (4R)-4-Ethyl-4-hydroxy-8,9-methylenedioxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
• (R)-7-ethyl-7-hydroxy-10,13-dihydro-11H-[1,3]dioxolo[4,5-g]pyrano[3',4':6,7]indolizino[1,2-b]quinoline-8,11(7H)-dione
• 151636-76-9
• CS-0009145
• (5R)-5-Ethyl-5-hydroxy-7,18,20-trioxa-11,24-diazahexacyclo[11.11.0.02,11.04,9.015,23.017,21]tetracosa-1(13),2,4(9),14,16,21,23-heptaene-6,10-dione
• (R)-FL-118

• Inchi： 1S/C21H16N2O6/c1-2-21(26)13-5-15-18-11(7-23(15)19(24)12(13)8-27-20(21)25)3-10-4-16-17(29-9-28-16)6-14(10)22-18/h3-6,26H,2,7-9H2,1H3/t21-/m1/s1
• InChI Key： RPFYDENHBPRCTN-OAQYLSRUSA-N
• SMILES： O1C([C@@](CC)(C2C=C3C4C(=CC5C=C6C(=CC=5N=4)OCO6)CN3C(C=2C1)=O)O)=O

Computed Properties

• Exact Mass: 392.101
• Monoisotopic Mass: 392.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 98.2

Experimental Properties

• Solubility: Slightly soluble (1.6 g/l) (25 º C),

(R)-FL118 Security Information

• Storage Condition：(BD633555)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Camptothecins Camptothecins
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Camptothecins